6-Ethyl-6-(3-methoxyphenyl)azepan-2-one
Description
6-Ethyl-6-(3-methoxyphenyl)azepan-2-one is a seven-membered lactam (azepan-2-one) derivative featuring an ethyl group and a 3-methoxyphenyl substituent at the 6-position of the azepane ring. The compound’s structural uniqueness arises from the steric and electronic effects of its substituents. Such substitutions are critical in medicinal chemistry, particularly for targeting central nervous system receptors or enzymes where steric bulk and hydrophobic interactions play key roles .
Azepan-2-one derivatives are often synthesized via ring-closing reactions or functionalization of preformed azepane scaffolds.
Properties
Molecular Formula |
C15H21NO2 |
|---|---|
Molecular Weight |
247.33 g/mol |
IUPAC Name |
6-ethyl-6-(3-methoxyphenyl)azepan-2-one |
InChI |
InChI=1S/C15H21NO2/c1-3-15(9-5-8-14(17)16-11-15)12-6-4-7-13(10-12)18-2/h4,6-7,10H,3,5,8-9,11H2,1-2H3,(H,16,17) |
InChI Key |
DLLAYTSJCIEZBS-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CCCC(=O)NC1)C2=CC(=CC=C2)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
Substituent Effects on Physicochemical Properties
- 3-Methoxyphenyl Group : Present in both the target compound and N-(3-[11C]methoxyphenyl)-4-trifluoromethylcinnamide, this group enhances aromatic interactions and metabolic stability. Radiolabeled analogs (e.g., carbon-11) are used in positron emission tomography (PET) to study receptor distribution .
- Fluorinated Substituents: Compounds like (3R,6S)-3-Amino-6-(2,3-difluorophenyl)-azepan-2-one exhibit increased solubility and bioavailability when formulated as hydrochloride salts. Fluorine atoms also improve binding affinity to hydrophobic pockets in target proteins .
Conformational Analysis and Ring Puckering
The azepan-2-one ring adopts non-planar conformations due to puckering, as described by Cremer and Pople’s generalized coordinates (amplitude and phase angles) . Substituents at the 6-position (e.g., ethyl, 3-methoxyphenyl) influence puckering dynamics:
- Bulky groups like 3-methoxyphenyl may enforce a chair-like conformation, reducing ring flexibility.
- Smaller substituents (e.g., trifluoroethyl) allow pseudorotation, enhancing adaptability in receptor binding .
Research Findings and Validation
- Crystallographic Validation : SHELX programs are widely used for refining azepan-2-one derivatives, ensuring accurate structural determination despite complex puckering .
- Synthetic Challenges : Steric hindrance at the 6-position complicates functionalization, necessitating optimized catalysts (e.g., palladium for cross-coupling) .
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